Cas no 565194-87-8 (5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazole-2-thiol)

• Product Name: 5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazole-2-thiol
• CAS No: 565194-87-8
• MF: C₁₂H₁₃N₃O₄S₂
• MW: 327.379319906235
• CID: 5234885
• Update Time: 2026-03-08

5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2(3H)-thione, 5-[3-(4-morpholinylsulfonyl)phenyl]-
• 5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazole-2-thiol

• Inchi： 1S/C12H13N3O4S2/c16-21(17,15-4-6-18-7-5-15)10-3-1-2-9(8-10)11-13-14-12(20)19-11/h1-3,8H,4-7H2,(H,14,20)
• InChI Key： RNPILHVKCRFDKZ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC(S(N3CCOCC3)(=O)=O)=C2)=NNC1=S

Additional information on 5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazole-2-thiol

Research Briefing on 5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazole-2-thiol (CAS: 565194-87-8)

The compound 5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazole-2-thiol (CAS: 565194-87-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of 5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazole-2-thiol as a promising scaffold for the development of novel enzyme inhibitors. Specifically, its structural features, including the morpholine sulfonyl group and the 1,3,4-oxadiazole-2-thiol moiety, have been shown to interact with key enzymatic targets involved in inflammatory and oncogenic pathways. Computational docking studies suggest that this compound exhibits high binding affinity towards kinases and proteases, making it a candidate for further drug development.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating cellular processes such as apoptosis and proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazole-2-thiol significantly inhibited the growth of cancer cell lines by targeting the PI3K/AKT/mTOR pathway. These findings underscore its potential as an anticancer agent, although further preclinical studies are needed to validate its safety and efficacy.

Another area of interest is the compound's antimicrobial properties. Preliminary data indicate that it exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, as well as fungal pathogens. Researchers attribute this activity to the compound's ability to disrupt microbial cell wall synthesis and interfere with essential metabolic pathways. These properties position it as a potential lead compound for the development of new antibiotics, particularly in the face of rising antimicrobial resistance.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazole-2-thiol. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring derivatization approaches to enhance its drug-like properties while retaining its biological activity.

In conclusion, 5-3-(morpholine-4-sulfonyl)phenyl-1,3,4-oxadiazole-2-thiol represents a versatile and pharmacologically active compound with multiple therapeutic applications. Its unique chemical structure and demonstrated biological effects make it a valuable subject for further investigation. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacological profile, and advancing it through the drug development pipeline.